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Introduction

Biotinylation, the process of covalently attaching biotin to a molecule of interest, is a
cornerstone technique in life sciences research and drug development. The high-affinity
interaction between biotin and streptavidin (or avidin) provides a versatile tool for the detection,
purification, and immobilization of proteins, nucleic acids, and other biomolecules. Biotin-
DADOO (Biotinyl-3,6-dioxaoctanediamine), also known as EZ-Link™ Amine-PEO2-Biotin, is a
popular biotinylating reagent featuring a hydrophilic polyethylene glycol (PEG) spacer arm. This
spacer reduces steric hindrance, improves solubility of the resulting conjugate, and minimizes
aggregation, making it an ideal choice for a wide range of applications.[1][2][3][4]

These application notes provide detailed protocols for the conjugation of Biotin-DADOO to
peptides and nucleic acids, along with methods for purification and characterization of the
resulting conjugates.

Biotin-DADOO Conjugation to Peptides

The most common methods for biotinylating peptides involve targeting primary amines or
sulfhydryl groups. Biotin-DADOO is available with different reactive groups to facilitate these
specific conjugations.
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Amine-Reactive Biotinylation using Biotin-DADOO-NHS
Ester

N-hydroxysuccinimide (NHS) esters of biotin react efficiently with primary amino groups (-NH2),
found at the N-terminus of a peptide and on the side chain of lysine residues, to form stable
amide bonds.[5][6][7]

Experimental Workflow:
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Peptide containing Biotin-DADOO-NHS Ester
primary amines (dissolved in DMSO/DMF)

Conjugation Reaction
(pH 7.2-8.5)

Purification
(e.g., Desalting Column, HPLC)

l

Characterization
(e.g., Mass Spectrometry, HPLC)

Biotinylated Peptide
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Peptide containing Biotin-DADOO-Maleimide
a free sulfhydryl (Cys) (dissolved in DMSO/DMF)

Conjugation Reaction
(pH 6.5-7.5)

Purification
(e.g., Desalting Column, HPLC)

i

Characterization
(e.g., Mass Spectrometry, HPLC)

Biotinylated Peptide
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Oligonucleotide Synthesis

Standard Synthesis Cycles

i

Final Coupling Cycle

oupling

@DADOO Phospho@

Cleavage & Deprotection

i

Purification (e.g., HPLC, PAGE)

i

Biotinylated Oligonucleotide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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